4-(benzylthio)-2-(4-methoxyphenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidine

• IUPAC Name: 4-benzylsulfanyl-2-(4-methoxyphenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidine
• InChI: InChI=1S/C26H22N2O2S/c1-17-8-13-23-20(14-17)15-22-25(30-23)27-24(19-9-11-21(29-2)12-10-19)28-26(22)31-16-18-6-4-3-5-7-18/h3-14H,15-16H2,1-2H3
• InChI Key: TUPMWLPSWAYISF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2)C(=NC(=N3)C4=CC=C(C=C4)OC)SCC5=CC=CC=C5
• Molecular Formula: C26H22N2O2S
• Molecular Weight: 426.5 g/mol

Description

4-(benzylthio)-2-(4-methoxyphenyl)-7-methyl-5H-chromeno[2,3-d]pyrimidine, also known as BMCP, is a heterocyclic compound that has been the subject of scientific research due to its potential biological activities. BMCP belongs to the class of chromeno[2,3-d]pyrimidine derivatives, which have been reported to exhibit various pharmacological properties, including anti-inflammatory, antioxidant, anticancer, and antimicrobial activities.

Scientific Research Applications

Catalyst-Free Synthesis

A significant study demonstrated a catalyst-free, efficient one-pot synthesis of functionalized 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine derivatives. This method features mild reaction conditions, excellent yields, and eco-friendliness, highlighting the compound's relevance in pharmaceutical research due to its structural complexity and potential bioactivity (Brahmachari & Nayek, 2017).

Novel Synthesis Methods

Research has also focused on developing novel methods for synthesizing chromeno[2,3-d]pyrimidine derivatives, underscoring their importance in pharmaceutical chemistry due to their antibacterial and fungicidal activity, among other biological properties (Osyanin et al., 2014).

Antimicrobial Activities

Another study synthesized chromene molecules to explore their antimicrobial activity. The research found that derivatives of 7H-benzochromenopyrimidine and 14H-benzochromenotriazolopyrimidine showed promising antibacterial activities, indicating potential applications in developing new antimicrobial agents (Okasha et al., 2016).

Antiviral and Antitubercular Activities

Further investigations into the compound's derivatives revealed antiviral and antitubercular activities. For example, some 5-substituted 2,4-diaminopyrimidine derivatives exhibited significant inhibition of retrovirus replication, suggesting a path for developing new antiretroviral drugs (Hocková et al., 2003).

Synthesis and Biological Evaluation

Research also extends to the synthesis and evaluation of novel chromeno[2,3-d]pyrimidine derivatives for their in vitro antitubercular and antimicrobial activities. These studies underscore the potential for these compounds in treating infectious diseases, showcasing the importance of structural modifications to enhance biological activity (Kamdar et al., 2011).